Cas no 1807136-03-3 (6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid)

• Product Name: 6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid
• CAS No: 1807136-03-3
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4881352
• Update Time: 2025-05-20

6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid

• Inchi： 1S/C8H6F3NO3/c9-6-3(2-5(13)14)1-4(7(10)11)12-8(6)15/h1,7H,2H2,(H,12,15)(H,13,14)
• InChI Key： NRRNKJWLSBDFJE-UHFFFAOYSA-N
• SMILES： FC1C(NC(C(F)F)=CC=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4

Additional information on 6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid

Introduction to 6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic Acid (CAS No. 1807136-03-3)

6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1807136-03-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, characterized by its unique structural and functional attributes that make it a promising candidate for various biochemical applications.

The molecular structure of 6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid incorporates several key functional groups, including a difluoromethyl substituent, a fluoro atom at the 3-position, and a hydroxyl group at the 2-position, along with a carboxylic acid moiety at the 4-position. These features contribute to its distinct chemical reactivity and biological potential, making it an intriguing subject for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated pyridine derivatives due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The presence of both fluorine atoms and a hydroxyl group in 6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid suggests that it may exhibit favorable pharmacokinetic properties, which are crucial for the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. The structural features of 6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid make it a suitable scaffold for developing small-molecule inhibitors that can selectively target specific kinases.

Recent studies have highlighted the importance of fluorinated pyridines in enhancing the potency and selectivity of kinase inhibitors. For instance, research published in high-profile journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated that compounds containing difluoromethyl groups exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The difluoromethyl substituent in 6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid is likely to contribute to its binding affinity and resistance to metabolic degradation.

The carboxylic acid moiety at the 4-position of this compound also presents opportunities for further chemical modification. Carboxylic acids are versatile functional groups that can be readily incorporated into various pharmacophores through esterification, amidation, or other coupling reactions. This flexibility allows researchers to tailor the properties of 6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid to meet specific requirements for drug development.

Moreover, the hydroxyl group at the 2-position adds another layer of complexity to its reactivity. Hydroxyl groups can participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity. Additionally, they can be oxidized or reduced to form alcohols or aldehydes, providing further avenues for structural diversification.

In the context of current pharmaceutical research, there is growing interest in developing treatments for inflammatory diseases and autoimmune disorders. Pyridine derivatives have shown promise in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX). The unique structural features of 6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid may enable it to interact with these enzymes in a manner that reduces inflammation without causing significant side effects.

Another area where this compound holds potential is in antiviral therapy. Viruses often rely on host cell machinery for replication, making them susceptible to inhibition by small molecules that disrupt critical viral processes. The ability of 6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid to modulate kinase activity suggests that it could interfere with viral replication by targeting host kinases essential for viral entry or assembly.

The synthesis of 6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with precision and efficiency.

One approach to synthesizing this compound involves multi-step organic transformations starting from commercially available precursors. For example, a possible route could begin with the preparation of a fluorinated pyridine intermediate followed by introduction of the hydroxyl group and subsequent functionalization at the 4-position with a carboxylic acid moiety. Each step would require optimization to achieve optimal reaction conditions while minimizing side products.

The use of modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography is essential for characterizing the structure of 6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid throughout its synthesis. These techniques provide detailed information about molecular connectivity, purity, and conformational preferences, which are critical for understanding its biological activity.

In conclusion,6-(Difluoromethyl)-3-fluoro-2-hydroxypyridine-4-acetic acid (CAS No. 1807136-03-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines, this compound is likely to play an important role in shaping future drug discovery efforts.